![molecular formula C25H34N4OS B2741420 N-[[4-(2-ethyl-6-methylphenyl)-5-ethylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide CAS No. 476442-83-8](/img/structure/B2741420.png)
N-[[4-(2-ethyl-6-methylphenyl)-5-ethylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[[4-(2-ethyl-6-methylphenyl)-5-ethylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide” is a chemical compound with the molecular formula C25H34N4OS and a molecular weight of 438.63 . It is not intended for human or veterinary use and is available for research purposes.
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C25H34N4OS. It includes an adamantane-1-carboxamide group attached to a 1,2,4-triazol-3-yl group, which is further substituted with a 2-ethyl-6-methylphenyl group and an ethylsulfanyl group .Scientific Research Applications
Materials Science Applications
Researchers have developed new polymers incorporating adamantyl and related moieties, which show promise due to their unique physical properties. For instance, polyamides containing adamantyl groups exhibited high glass transition temperatures and thermal stability, making them suitable for advanced material applications (Liaw et al., 1999). Similarly, adamantane-type cardo polyamides were synthesized, revealing exceptional solubility in polar solvents and high thermal resistance, suggesting their use in high-performance materials (Liaw et al., 1999).
Pharmacological Research
Adamantane derivatives have been explored for their antimicrobial and anti-inflammatory properties. A study demonstrated that certain S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols exhibit potent antibacterial activity and significant anti-inflammatory effects (Al-Abdullah et al., 2014). Another research effort synthesized N-[1-(2-Phenylethyl)pyrrolidin-3-yl]-1-adamantanecarboxamides, finding them to be novel 5-HT2 receptor antagonists with potential applications in neurological disorders (Fujio et al., 2000).
Organic Chemistry and Catalysis
In the realm of organic chemistry, the synthesis and characterization of adamantane-based compounds have been essential for developing new catalysts and materials. For instance, a molybdenum trioxide hybrid decorated by 3-(1,2,4-triazol-4-yl)adamantane-1-carboxylic acid demonstrated promising catalytic oxidation reactions, showcasing a novel approach to reaction-induced self-separating catalysts (Lysenko et al., 2019).
properties
IUPAC Name |
N-[[4-(2-ethyl-6-methylphenyl)-5-ethylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H34N4OS/c1-4-20-8-6-7-16(3)22(20)29-21(27-28-24(29)31-5-2)15-26-23(30)25-12-17-9-18(13-25)11-19(10-17)14-25/h6-8,17-19H,4-5,9-15H2,1-3H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KANGKTNHBXGAMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1N2C(=NN=C2SCC)CNC(=O)C34CC5CC(C3)CC(C5)C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H34N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[4-(2-ethyl-6-methylphenyl)-5-ethylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.